Cas no 866831-75-6 (2-bromoquinoline-4-carbaldehyde)

• Product Name: 2-bromoquinoline-4-carbaldehyde
• CAS No: 866831-75-6
• MF: C₁₀H₆BrNO
• MW: 236.064741611481
• MDL: MFCD08705668
• CID: 718904
• PubChem ID: 22832078
• Update Time: 2025-04-19

2-bromoquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxaldehyde,2-bromo-
• 2-bromoquinoline-4-carbaldehyde
• 2-BROMOQUINOLINE-4-CARBOXALDEHYDE
• 4-Quinolinecarboxaldehyde,2-bromo
• FT-0726944
• SCHEMBL12990293
• EN300-339725
• 866831-75-6
• SB69643
• DTXSID20628583
• DB-081602

• MDL： MFCD08705668
• Inchi： 1S/C10H6BrNO/c11-10-5-7(6-13)8-3-1-2-4-9(8)12-10/h1-6H
• InChI Key： LLFVQQKMECYPGQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 234.96300
• Monoisotopic Mass: 234.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.632
• Boiling Point: 362.7°C at 760 mmHg
• Flash Point: 173.1°C
• Refractive Index: 1.711
• PSA: 29.96000
• LogP: 2.80980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines